Cas no 39116-24-0 (2-Benzoxazoleacetaldehyde,a-(hydroxymethylene)-)

• Product Name: 2-Benzoxazoleacetaldehyde,a-(hydroxymethylene)-
• CAS No: 39116-24-0
• MF: C₁₁H₁₂N₂
• MW: 172.226382255554
• CID: 297321
• PubChem ID: 707327
• Update Time: 2025-04-19

2-Benzoxazoleacetaldehyde,a-(hydroxymethylene)- Chemical and Physical Properties

Names and Identifiers

• 2-Benzoxazoleacetaldehyde,a-(hydroxymethylene)-
• 2-(2-Benzoxazolyl)malonaldehyde
• (benzoxazol-2-yl)malondialdehyde
• 2-(1-PYRROLYL)BENZYLAMINE
• MS-3218
• 39116-24-0
• AKOS001739816
• 2-pyrrol-1-ylbenzylamine
• 1-[2-(1h-pyrrol-1-yl)phenyl]methanamine
• 2-Pyrrol-1-yl-benzylamine
• 1-(2-aminomethylphenyl)pyrrole
• MFCD03763920
• J-500509
• (2-(1H-pyrrol-1-yl)phenyl)methanamine
• 2-(1h-pyrrol-1-yl)benzylamine
• Benzenemethanamine,2-(1H-pyrrol-1-yl)-
• [2-(1h-pyrrol-1-yl)phenyl]methanamine
• ChemDiv2_002194
• DTXSID20959925
• SB62188
• 2-Benzoxazoleacetaldehyde, a-(hydroxymethylene)-
• 39243-88-4
• [2-(1h-pyrrol-1-yl)phenyl]methylamine
• 2-(1-pyrrolyl)benzylamine, AldrichCPR
• FT-0677332
• HMS1375D16
• CS-0206084
• (2-pyrrol-1-ylphenyl)methanamine
• SCHEMBL1021417
• 2-(pyrrol-1-yl)benzylamine
• A918696

• Inchi： 1S/C11H12N2/c12-9-10-5-1-2-6-11(10)13-7-3-4-8-13/h1-8H,9,12H2
• InChI Key： BNDYBXDAGIQWOB-UHFFFAOYSA-N
• SMILES： N1(C=CC=C1)C1C=CC=CC=1CN

Computed Properties

• Exact Mass: 172.100048391g/mol
• Monoisotopic Mass: 172.100048391g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 152
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 31Ų

Experimental Properties

• Boiling Point: 80-82°C/0.15mm